(4-([2,2':6',2''-Terpyridin]-4'-yl)phenyl)boronic acid

• IUPAC Name: [4-(2,6-dipyridin-2-ylpyridin-4-yl)phenyl]boronic acid
• InChI: InChI=1S/C21H16BN3O2/c26-22(27)17-9-7-15(8-10-17)16-13-20(18-5-1-3-11-23-18)25-21(14-16)19-6-2-4-12-24-19/h1-14,26-27H
• InChI Key: PZDWKAXANGABFR-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC=C(C=C1)C2=CC(=NC(=C2)C3=CC=CC=N3)C4=CC=CC=N4)(O)O
• Molecular Formula: C21H16BN3O2
• Molecular Weight: 353.2 g/mol

Description

(4-([2,2':6',2''-Terpyridin]-4'-yl)phenyl)boronic acid is a useful research compound. Its molecular formula is C21H16BN3O2 and its molecular weight is 353.2 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Ink-Free Rewriting Material : Dong and Hao (2019) discovered that this compound can be reused as a new pH-test paper and as substrates for ink-free writing (Dong & Hao, 2019).

• Optical Sensors : Jang and Jaung (2009) found that derivatives of the compound have potential as optical sensors for protons and metal ions, showing absorption and fluorescence maxima at 398-443 nm and 484-586 nm, respectively (Jang & Jaung, 2009).

• Sensitization of TiO2 : A study by Altobello et al. (2004) demonstrated that boronic acid functions in ruthenium complexes act as interlocking groups between sensitizer and mesoporous titanium dioxide, improving photoanode surface coverages (Altobello et al., 2004).

• Organic Phosphorescent Materials : Zhang et al. (2018) synthesized cyclic esters from the compound, offering a simple method for creating organic room-temperature phosphorescent and mechanoluminescent materials (Zhang et al., 2018).

• Creation of New Bridging Ligands : Zibaseresht (2019) reported the synthesis of a new bridging ligand using a Suzuki cross-coupling reaction, highlighting its potential for creating novel ligands (Zibaseresht, 2019).

• Development of Unnatural Amino Acids : Ypsilantis et al. (2023) synthesized and characterized an unnatural amino acid derived from this compound, with potential applications in mixed-ligand complexes with ruthenium (Ypsilantis et al., 2023).

• Ligand Functionalization : Constable et al. (2010) used the CLICK reaction for functionalization of 2,2':6':2''-terpyridines, creating a family of related ligands (Constable et al., 2010).

• Binding to Simple Diols and Monosaccharides : Hosseini et al. (2011) showed that cationic 2,2':6',2''-terpyridine-platinum complexes containing this compound bind strongly to simple diols and monosaccharides (Hosseini et al., 2011).

• Photodynamic Therapy : Tabrizi (2018) researched the photocytotoxic effects of cyclometalated Fe(II) complexes with this compound, highlighting its potential in photodynamic cancer therapy (Tabrizi, 2018).